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Compound of Interest

Compound Name: Direct blue 67

Cat. No.: B1217340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Blue 67, a diazo direct dye, finds application in the leather industry primarily for

coloration.[1][2][3] Its utility in leather processing stems from its water solubility and affinity for

proteinaceous substrates like collagen, the primary component of leather.[3][4] This document

provides an overview of its application in leather dyeing, drawing from available technical data

and general leather processing methodologies. While specific research delineating its role as a

tanning or re-tanning agent is limited in publicly available literature, these notes offer a

framework for its use in experimental leather dyeing and finishing protocols.

Physicochemical Properties of Direct Blue 67
A summary of the key properties of Direct Blue 67 is presented in Table 1. This data is

essential for designing experimental protocols, particularly for solution preparation and

understanding potential interactions within the tanning and dyeing process.
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Property Value Reference

CAS Number 3354-97-0 [1]

Chemical Class Diazo Direct Dye [1]

C.I. Number 27925 [1]

Molecular Formula C₃₄H₂₄N₅Na₃O₁₂S₃ [1]

Molecular Weight 859.75 g/mol [1]

Physical Appearance Blue Powder [1]

Hue Reddish Blue [1]

Solubility Soluble in water. [3][4]

Experimental Protocols
The following protocols are generalized procedures for the application of direct dyes in leather

processing and can be adapted for research involving Direct Blue 67.

Protocol 1: Standard Drum Dyeing of Chrome-Tanned
Leather
This protocol outlines a typical procedure for dyeing chrome-tanned leather (wet blue) in a

laboratory-scale drum.

Materials:

Chrome-tanned leather (wet blue), shaved to uniform thickness

Direct Blue 67

Formic acid

Ammonia

Fatliquoring agent
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Water (deionized)

Procedure:

Washing: The wet blue leather is washed in the drum with 200% water (w/w, based on

shaved leather weight) at 35°C for 20 minutes to remove any residual salts and impurities.

Neutralization: The pH of the leather is crucial for even dye penetration. The leather is

neutralized with 1-2% sodium bicarbonate or another suitable neutralizing agent in 100%

water at 35°C for 45-60 minutes to achieve a pH of 5.0-6.0 throughout the cross-section.

Washing: A second wash is performed with 200% water at 35°C for 15 minutes.

Dyeing:

The dye bath is prepared with 100% water at 40°C.

1-3% of Direct Blue 67 (dissolved in hot water) is added to the drum.

The drum is run for 30-45 minutes to allow for dye penetration.

To fix the dye, 1-2% formic acid (diluted 1:10 with water) is added in two intervals over 30

minutes. The final pH of the bath should be around 3.5-4.0.

Washing: The leather is washed with 200% water at 30°C for 15 minutes to remove any

unfixed dye.

Fatliquoring: A suitable fatliquoring agent is added to the drum to impart softness and

flexibility to the leather. The process is typically carried out at 50°C for 60 minutes.

Fixation and Final Wash: The leather is treated with a final addition of formic acid to fix the

fatliquor and then washed.

Drying and Finishing: The dyed leather is then processed through subsequent steps of

sammying, setting, drying, and finishing.
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Figure 1. Experimental workflow for drum dyeing of chrome-tanned leather.
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Protocol 2: Evaluation of Dye Penetration
This protocol describes a method to assess the extent of dye penetration into the leather cross-

section.

Materials:

Dyed leather sample

Sharp blade or scalpel

Microscope with a calibrated eyepiece or imaging software

Procedure:

A cross-section of the dyed leather is obtained by making a clean cut with a sharp blade.

The cut edge is observed under a microscope.

The depth of color penetration from the grain and flesh sides is measured using the

calibrated eyepiece or imaging software.

The percentage of penetration can be calculated as: (Depth of penetration / Total thickness

of leather) x 100
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Figure 2. Workflow for the evaluation of dye penetration in leather.

Protocol 3: Assessment of Color Fastness
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Standardized tests should be employed to evaluate the fastness properties of leather dyed with

Direct Blue 67.

Methods:

Light Fastness: Evaluated using a Xenon arc lamp according to ISO 105-B02. The change in

color is assessed against a blue wool scale.

Rub Fastness (Crocking): Assessed under both dry and wet conditions using a crockmeter

as per ISO 11640. The transfer of color to a standard cotton cloth is evaluated using a grey

scale.

Wash Fastness: Determined according to ISO 15703, where the dyed leather is agitated in a

soap solution, and the staining on a multifiber fabric and the change in color of the leather

are assessed.

Quantitative Data
The following table summarizes the available quantitative data for Direct Blue 67 from

manufacturer technical specifications. It is important to note that these values are indicative

and may vary depending on the specific leather substrate and processing conditions.

Parameter Value Standard Reference

Light Fastness 5-6 Blue Wool Scale [1]

Washing Fastness 2-3 Grey Scale [1]

Signaling Pathways and Logical Relationships
The interaction of Direct Blue 67 with the collagen matrix of leather is primarily governed by

electrostatic interactions and van der Waals forces. As an anionic dye, it has a strong affinity for

the cationic sites on chrome-tanned leather.
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Figure 3. Interaction between Direct Blue 67 and chrome-tanned leather.

Conclusion
Direct Blue 67 serves as a viable dye for leather, particularly for chrome-tanned substrates,

imparting a reddish-blue hue. The provided protocols offer a foundational approach for its

application and evaluation in a research setting. Further empirical studies are necessary to fully

characterize its performance in various tanning systems, including chrome-free alternatives,

and to optimize process parameters for enhanced dye uptake, penetration, and fastness

properties. The interaction is primarily an electrostatic attraction between the anionic dye and

the cationic leather surface, which is a key principle in the dyeing of chrome-tanned leather.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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